Cas no 2199936-16-6 (N,6-dimethyl-N-{1-2-(propan-2-yl)pyrimidin-4-ylpiperidin-4-yl}pyrimidin-4-amine)

• Product Name: N,6-dimethyl-N-{1-2-(propan-2-yl)pyrimidin-4-ylpiperidin-4-yl}pyrimidin-4-amine
• CAS No: 2199936-16-6
• MF: C₁₈H₂₆N₆
• MW: 326.439242839813
• CID: 5462109
• Update Time: 2025-10-31

N,6-dimethyl-N-{1-2-(propan-2-yl)pyrimidin-4-ylpiperidin-4-yl}pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N,6-Dimethyl-N-[1-[2-(1-methylethyl)-4-pyrimidinyl]-4-piperidinyl]-4-pyrimidinamine
• N,6-dimethyl-N-{1-2-(propan-2-yl)pyrimidin-4-ylpiperidin-4-yl}pyrimidin-4-amine

• Inchi： 1S/C18H26N6/c1-13(2)18-19-8-5-16(22-18)24-9-6-15(7-10-24)23(4)17-11-14(3)20-12-21-17/h5,8,11-13,15H,6-7,9-10H2,1-4H3
• InChI Key： HUHAOTNNHXXCSW-UHFFFAOYSA-N
• SMILES： C1=NC(C)=CC(N(C)C2CCN(C3C=CN=C(C(C)C)N=3)CC2)=N1

Additional information on N,6-dimethyl-N-{1-2-(propan-2-yl)pyrimidin-4-ylpiperidin-4-yl}pyrimidin-4-amine

Comprehensive Overview of N,6-dimethyl-N-{1-2-(propan-2-yl)pyrimidin-4-ylpiperidin-4-yl}pyrimidin-4-amine (CAS No. 2199936-16-6)

The compound N,6-dimethyl-N-{1-2-(propan-2-yl)pyrimidin-4-ylpiperidin-4-yl}pyrimidin-4-amine, identified by its CAS No. 2199936-16-6, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule features a unique structural framework, combining a pyrimidine core with a piperidine moiety, which is further substituted with dimethyl and isopropyl groups. Such structural complexity makes it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like N,6-dimethyl-N-{1-2-(propan-2-yl)pyrimidin-4-ylpiperidin-4-yl}pyrimidin-4-amine has surged, driven by the need for innovative therapeutic agents. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a pivotal role in modulating cellular signaling pathways. Kinase inhibitors are widely explored for their efficacy in treating cancers, inflammatory diseases, and other chronic conditions, making this compound a subject of intense study.

The synthesis of CAS No. 2199936-16-6 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions are frequently employed to optimize the production process. These methods not only enhance efficiency but also align with the growing emphasis on green chemistry and sustainable practices in the pharmaceutical industry.

One of the most frequently searched questions related to this compound is its biological activity and mechanism of action. Preliminary studies suggest that N,6-dimethyl-N-{1-2-(propan-2-yl)pyrimidin-4-ylpiperidin-4-yl}pyrimidin-4-amine exhibits selective binding affinity to specific protein targets, which could translate into therapeutic benefits. However, further in vitro and in vivo studies are necessary to fully elucidate its pharmacological profile and potential side effects.

Another area of interest is the compound's solubility and stability, which are critical factors in drug formulation. Researchers are exploring various excipients and delivery systems to improve its bioavailability, a common challenge faced with many small-molecule drugs. Innovations in nanotechnology and lipid-based formulations are being investigated to address these issues, reflecting the broader trends in pharmaceutical sciences.

From a commercial perspective, CAS No. 2199936-16-6 is available through specialized chemical suppliers, often in small quantities for research purposes. Its pricing and availability can vary significantly depending on the purity and scale of production. As the compound gains traction in academic and industrial labs, it is expected to become more accessible, fostering further exploration of its applications.

In conclusion, N,6-dimethyl-N-{1-2-(propan-2-yl)pyrimidin-4-ylpiperidin-4-yl}pyrimidin-4-amine represents a fascinating example of modern chemical innovation. Its intricate structure and potential therapeutic applications make it a valuable subject for ongoing research. As the scientific community continues to unravel its properties, this compound may well emerge as a cornerstone in the development of next-generation pharmaceuticals.